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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B7769933 Get Quote

For researchers, scientists, and drug development professionals utilizing D-Allose-13C, a

stable, non-radioactive isotopically labeled sugar, proper handling and disposal are paramount

for maintaining a safe laboratory environment and ensuring regulatory compliance. This

document provides immediate, essential safety information and logistical guidance for the

proper disposal of D-Allose-13C.

Core Safety and Handling
D-Allose, the unlabeled parent compound of D-Allose-13C, is not classified as a hazardous

substance.[1][2] Standard laboratory safety protocols should be observed during its handling.

This includes wearing appropriate personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat. In case of accidental release, sweep up the solid material, avoiding dust

formation, and place it in a suitable container for disposal.[3]

Disposal of D-Allose-13C
The key consideration for the disposal of D-Allose-13C is that Carbon-13 is a stable, non-

radioactive isotope.[2] Therefore, compounds labeled with stable isotopes do not require

special handling procedures beyond those for the unlabeled compound.[2] The disposal of

waste containing stable isotopes like Carbon-13 is significantly less complex than that for

radioactive isotopes.[4]

The primary guideline is to dispose of D-Allose-13C in accordance with local, state, and

federal regulations for non-hazardous chemical waste. It should not be mixed with general
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laboratory waste unless permitted by institutional guidelines.

Quantitative Data Summary
Parameter Value/Information Source

Compound D-Allose-13C N/A

CAS Number 70849-28-4

Molecular Formula C₆H₁₂O₆ (with ¹³C enrichment) N/A

Hazard Classification
Not classified as a hazardous

substance
[1][2]

Isotope Type Stable (non-radioactive) [2]

Primary Disposal Guideline

Follow local, state, and federal

regulations for non-hazardous

chemical waste.

Special Handling for Disposal

No extra handling procedures

are required compared to

unlabeled D-Allose.

[2]

Experimental Protocols
No specific experimental protocols for disposal are required beyond standard chemical waste

management procedures. The fundamental principle is to treat D-Allose-13C as you would

treat non-hazardous chemical waste, adhering to your institution's specific waste streams and

protocols.

Disposal Workflow
The logical workflow for the proper disposal of D-Allose-13C is outlined in the diagram below.

This visual guide provides a step-by-step process to ensure safe and compliant disposal.
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Step 1: Hazard Assessment Step 2: Determine Disposal Path Step 3: Segregation and Collection Step 4: Final Disposal

Start: D-Allose-13C Waste Generated Assess Hazard Information
(Is it radioactive?) Stable Isotope (Non-Radioactive) Segregate as

Non-Hazardous Chemical Waste
Yes Collect in a Labeled,

Approved Waste Container

Dispose via Institutional
Chemical Waste Program

(Follow Local/State/Federal Regulations)
End: Proper Disposal

Click to download full resolution via product page

D-Allose-13C Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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